Cas no 5445-16-9 (Hydrazinecarbothioamide,2,2'-(2,6-pyridinediyldimethylidyne)bis- (9CI))

Hydrazinecarbothioamide,2,2'-(2,6-pyridinediyldimethylidyne)bis- (9CI) structure
5445-16-9 structure
Product Name:Hydrazinecarbothioamide,2,2'-(2,6-pyridinediyldimethylidyne)bis- (9CI)
CAS No:5445-16-9
MF:C9H11N7S2
MW:281.360536813736
CID:387398
PubChem ID:3590054
Update Time:2025-04-19

Hydrazinecarbothioamide,2,2'-(2,6-pyridinediyldimethylidyne)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarbothioamide,2,2'-(2,6-pyridinediyldimethylidyne)bis- (9CI)
    • [(E)-[6-[(Z)-(carbamothioylhydrazinylidene)methyl]pyridin-2-yl]methylideneamino]thiourea
    • [[6-[(carbamothioylhydrazinylidene)methyl]pyridin-2-yl]methylideneamino]thiourea
    • Pyridin-2,6-dicarbaldehyd-bis-thiosemicarbazon
    • Pyridine-2,6-dicarbaldehyde bisthiosemicarbazone
    • DTXSID70969610
    • 5445-16-9
    • 2,2'-(Pyridine-2,6-diyldimethanylylidene)di(hydrazine-1-carboximidothioic acid)
    • Inchi: 1S/C9H11N7S2/c10-8(17)15-12-4-6-2-1-3-7(14-6)5-13-16-9(11)18/h1-5H,(H3,10,15,17)(H3,11,16,18)
    • InChI Key: OJRZZSNLXKMWAP-UHFFFAOYSA-N
    • SMILES: S=C(N)NN=CC1C=CC=C(C=NNC(N)=S)N=1

Computed Properties

  • Exact Mass: 281.05200
  • Monoisotopic Mass: 281.051735
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 178
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.53
  • Boiling Point: 528.6°Cat760mmHg
  • Flash Point: 273.5°C
  • Refractive Index: 1.755
  • PSA: 177.89000
  • LogP: 1.59820
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